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CAS No.: 123643-26-5
Cat. No.: B595406
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For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: This document summarizes the currently available public information on ALEPH-4.
It is crucial to note that there is a significant lack of formal scientific research, including
preclinical and clinical studies, regarding the potential therapeutic effects of this compound.
The information presented herein is primarily derived from non-clinical sources and should be
interpreted with caution.

Introduction

ALEPH-4, chemically known as 4-isopropylthio-2,5-dimethoxyamphetamine, is a synthetic
psychedelic substance belonging to the phenethylamine and DOx families of compounds.[1] It
is one of several compounds in the "ALEPH" series first synthesized and described by
Alexander Shulgin in his book "PiHKAL (Phenethylamines | Have Known and Loved)".[1][2]
While there is anecdotal information regarding its psychoactive effects, there is a notable
absence of formal scientific investigation into its therapeutic potential.

Chemical and Pharmacological Properties
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Based on the available information, the primary mechanism of action for the ALEPH series of
compounds, including ALEPH-4, is believed to be partial agonism at the serotonin 5-HT2A
receptors.[2] This is a common mechanism shared by many classic psychedelic compounds.[3]
[4][5] The subjective effects reported are consistent with the activation of this receptor system.

Table 1: Chemical and Pharmacokinetic Profile of ALEPH-4
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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Reported Subjective Effects

The information on the effects of ALEPH-4 in humans is limited to the qualitative experiences
documented by Alexander Shulgin. These reports describe a range of psychedelic effects,
including:

Closed-eye imagery[1]

Enhanced visual appreciation[1]

Emotional changes[1]

Profound and deep learning experiences[1]

It is important to emphasize that these are subjective reports from a limited number of
individuals in non-clinical settings and do not constitute therapeutic evidence. Shulgin also
noted concerns about toxicity at doses higher than 12 mg.[1]
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Lack of Therapeutic Research

A thorough review of scientific literature reveals a lack of preclinical or clinical studies
investigating the therapeutic effects of ALEPH-4. There is no available data on its efficacy for
any medical condition, nor are there established safety profiles from controlled studies. The
absence of this critical information means that any discussion of therapeutic potential is purely
speculative at this time.

Experimental Protocols

Due to the lack of formal research, there are no published experimental protocols for preclinical
or clinical studies of ALEPH-4.

Signaling Pathways and Visualizations

Given the absence of specific research on ALEPH-4, it is not possible to provide a diagram of
its precise signaling pathway related to any therapeutic effect. However, based on its
classification as a psychedelic phenethylamine and a presumed 5-HT2A receptor agonist, a
generalized hypothetical signaling cascade for this class of compounds can be illustrated.
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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Click to download full resolution via product page

Hypothetical 5-HT2A Receptor Signaling Cascade.

It must be stressed that the above diagram represents a generalized pathway for 5-HT2A
receptor activation and has not been specifically validated for ALEPH-4. Furthermore, the link
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between this pathway and any potential therapeutic outcomes for ALEPH-4 remains
uninvestigated.

Conclusion

While ALEPH-4 is a known synthetic compound with reported psychedelic effects, there is a
profound lack of scientific data to support any potential therapeutic applications. The
information available is not sufficient to form the basis of a technical guide or whitepaper on its
therapeutic effects as requested. Further research, including rigorous preclinical and clinical
trials, would be necessary to determine if ALEPH-4 has any therapeutic value and to
understand its safety profile. Until such research is conducted, its use remains confined to non-
medical contexts, and any claims of therapeutic benefit are unsubstantiated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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